Cas no 631911-97-2 (2-Bromo-3-methyl-5-nitroaniline)

• Product Name: 2-Bromo-3-methyl-5-nitroaniline
• CAS No: 631911-97-2
• MF: C₇H₇BrN₂O₂
• MW: 231.046680688858
• MDL: MFCD28099606
• CID: 427059
• PubChem ID: 21886241
• Update Time: 2025-04-19

2-Bromo-3-methyl-5-nitroaniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2-bromo-3-methyl-5-nitro-
• 2-bromo-3-methyl-5-nitroaniline
• KOFZWAGTGPUOCM-UHFFFAOYSA-N
• 2-Bromo-3-methyl-5-nitro-phenylamine
• FCH2572331
• AX8290945
• BS-17801
• CS-0153245
• SCHEMBL2144780
• 631911-97-2
• C90777
• MFCD28099606
• DTXSID20619451
• AKOS024261846
• 2-Bromo-3-methyl-5-nitroaniline

• MDL： MFCD28099606
• Inchi： 1S/C7H7BrN2O2/c1-4-2-5(10(11)12)3-6(9)7(4)8/h2-3H,9H2,1H3
• InChI Key： KOFZWAGTGPUOCM-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C=C1C)[N+](=O)[O-])N

Computed Properties

• Exact Mass: 229.96911
• Monoisotopic Mass: 229.96909g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 71.8

Experimental Properties

• PSA: 69.16